Cas no 1795367-44-0 (5-bromo-N-(1-cyano-1-methylethyl)-2-methyl-3-nitrobenzamide)

• Product Name: 5-bromo-N-(1-cyano-1-methylethyl)-2-methyl-3-nitrobenzamide
• CAS No: 1795367-44-0
• MF: C₁₂H₁₂BrN₃O₃
• MW: 326.145981788635
• CID: 5941462
• PubChem ID: 86795016
• Update Time: 2025-08-03

5-bromo-N-(1-cyano-1-methylethyl)-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 1795367-44-0
• Z1698865020
• AKOS033556237
• 5-bromo-N-(1-cyano-1-methylethyl)-2-methyl-3-nitrobenzamide
• EN300-1211478
• 5-bromo-N-(2-cyanopropan-2-yl)-2-methyl-3-nitrobenzamide

• Inchi： 1S/C12H12BrN3O3/c1-7-9(11(17)15-12(2,3)6-14)4-8(13)5-10(7)16(18)19/h4-5H,1-3H3,(H,15,17)
• InChI Key： AXSXRDOZIUAFOM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1)C(NC(C#N)(C)C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 325.00620g/mol
• Monoisotopic Mass: 325.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.7Ų

Additional information on 5-bromo-N-(1-cyano-1-methylethyl)-2-methyl-3-nitrobenzamide

5-Bromo-N-(1-Cyano-1-Methylethyl)-2-Methyl-3-Nitrobenzamide (CAS No. 1795367-44-0)

5-Bromo-N-(1-cyano-1-methylethyl)-2-methyl-3-nitrobenzamide, also known by its CAS registry number CAS No. 1795367-44-0, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with bromine, a cyano group, and a nitro group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of 5-bromo-N-(1-cyano-1-methylethyl)-2-methyl-3-nitrobenzamide involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and amide formations. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing the formation of by-products. Such innovations not only enhance the scalability of the synthesis process but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, this compound has garnered significant attention in the field of pharmacology due to its potential as a lead compound in drug discovery. Studies have demonstrated that 5-bromo-N-(1-cyano-1-methylethyl)-2-methyl-3-nitrobenzamide exhibits promising activity against various enzyme targets, including histone deacetylases (HDACs) and protein kinases. These findings suggest its potential role in the development of novel therapeutic agents for conditions such as cancer and inflammatory diseases.

Moreover, the compound's electronic properties make it an interesting candidate for materials science applications. Research into its photochemical behavior has revealed that it can act as a photosensitizer in certain reactions, opening up possibilities for its use in photovoltaic devices or light-driven catalysis. This dual functionality underscores the versatility of CAS No. 1795367-44-0 across multiple scientific disciplines.

The structural elucidation of this compound has been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided detailed insights into its molecular architecture, confirming the positions of substituents on the benzene ring and the stereochemistry of the cyano group. Such precise characterization is crucial for ensuring the consistency and quality of the compound in both research and industrial settings.

In recent years, there has been a growing interest in understanding the environmental fate and toxicity of chemicals like 5-bromo-N-(1-cyano-1-methylethyl)-2-methyl-3-nitrobenzamide. Studies have been conducted to assess its biodegradability and potential impact on aquatic ecosystems. Preliminary results indicate that under certain conditions, the compound undergoes microbial degradation, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental behavior and ensure safe handling practices.

The development of analytical methods for detecting trace amounts of this compound has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) have been optimized for sensitive and specific detection. These advancements are particularly important for quality control in manufacturing processes and regulatory compliance.

In conclusion, 5-bromo-N-(1-cyano-1-methylethyl)-2-methyl-3-nitrobenzamide (CAS No. 1795367-44-0) is a multifaceted compound with significant potential across various fields. Its unique chemical properties, coupled with ongoing advancements in synthesis, application, and analysis, position it as an important molecule for future scientific exploration and industrial innovation.